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This technical guide provides a comprehensive overview of the spectroscopic data and

structural elucidation of Mniopetal C, a drimane-type sesquiterpenoid. Mniopetal C is part of a

family of natural products, Mniopetals A-F, isolated from the Basidiomycete fungus

Mniopetalum sp. 87256.[1] These compounds have garnered significant interest from the

scientific community due to their notable biological activities, particularly as inhibitors of HIV-1

reverse transcriptase.[1] This document is intended for researchers, scientists, and drug

development professionals engaged in natural product chemistry and antiviral research.

Mass Spectrometry Data
High-resolution mass spectrometry (HRMS) is a critical tool in the characterization of novel

natural products, providing a precise determination of the molecular formula. For Mniopetal C,

the molecular formula has been established as C23H34O8. While the primary literature would

contain the specific experimental values, the table below outlines the expected data

presentation for HRMS analysis.

Ionization Mode
Mass-to-Charge
Ratio (m/z)

Molecular Formula Calculated Mass

ESI+ [M+H]+, [M+Na]+ C23H34O8 438.2254
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
The structural backbone and stereochemistry of Mniopetal C were elucidated through a

combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments. These

include ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum

Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC). While the specific

chemical shifts and coupling constants for Mniopetal C are contained within the primary

research article, the following tables illustrate the standard format for presenting such data.

¹³C NMR Data of Mniopetal C

Position Chemical Shift (δ) ppm Carbon Type

Data from primary literature

¹H NMR Data of Mniopetal C

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Data from primary

literature

Experimental Protocols
The isolation and purification of Mniopetal C from the fermentation broth of Mniopetalum sp.

87256 involves a multi-step process utilizing various chromatographic techniques. The general

workflow is outlined below.

Fermentation and Extraction
The producing organism, Mniopetalum sp. 87256, is cultivated in a suitable liquid medium

under controlled conditions to promote the production of the target secondary metabolites.

Following an adequate incubation period, the fungal mycelium is separated from the culture
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broth. The Mniopetal compounds are then extracted from both the mycelium and the culture

filtrate using organic solvents such as ethyl acetate.

Chromatographic Purification
The crude extract obtained from the extraction process is subjected to a series of

chromatographic separations to isolate the individual Mniopetal compounds. This typically

involves:

Silica Gel Column Chromatography: The crude extract is first fractionated using silica gel

column chromatography with a gradient elution system, starting with a non-polar solvent and

gradually increasing the polarity.

High-Performance Liquid Chromatography (HPLC): Fractions containing Mniopetal C are

then further purified using reversed-phase HPLC to yield the pure compound.

Spectroscopic Analysis
The structural elucidation of the purified Mniopetal C is achieved through the following

spectroscopic methods:

Mass Spectrometry: High-resolution mass spectra are acquired using techniques like

Electrospray Ionization (ESI) to determine the exact mass and elemental composition.

NMR Spectroscopy: 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra are recorded

on a high-field spectrometer using a deuterated solvent. Chemical shifts are reported in parts

per million (ppm).

Visualizing the Workflow
The logical progression from fungal culture to the structural elucidation of Mniopetal C can be

visualized as a streamlined workflow.
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Figure 1: Experimental workflow for the isolation and characterization of Mniopetal C.

As Mniopetal C is an inhibitor of HIV-1 reverse transcriptase, its mechanism of action falls

within the broader context of antiretroviral drug action. The following diagram illustrates the

logical relationship of this inhibition.
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Figure 2: Inhibition of HIV-1 reverse transcription by Mniopetal C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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